Cas no 1463-47-4 (2,8-Diazaspiro[4.5]decane-1,3-dione, 2-ethyl-8-(phenylMethyl)-)

2,8-Diazaspiro[4.5]decane-1,3-dione, 2-ethyl-8-(phenylMethyl)- structure
1463-47-4 structure
Product Name:2,8-Diazaspiro[4.5]decane-1,3-dione, 2-ethyl-8-(phenylMethyl)-
CAS No:1463-47-4
MF:C17H22N2O2
MW:286.368784427643
CID:832102
Update Time:2026-04-29

2,8-Diazaspiro[4.5]decane-1,3-dione, 2-ethyl-8-(phenylMethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,8-Diazaspiro[4.5]decane-1,3-dione, 2-ethyl-8-(phenylMethyl)-
    • 2-ethyl-8-(phenylmethyl)-2,8-Diazaspiro[4.5]decane-1,3-dione
    • 8-Benzyl-2-ethyl-2,8-diazaspiro[4.5]decane-1,3-dione
    • 2,8-Diazaspiro[4.5]decane-1,3-dione,8-(phenylmethyl)-
    • 8-benzyl-2,8-diazaspiro[4,5]decane-1,3-dione
    • 8-benzyl-2,8-diazaspiro[4.5]decan-1,3-dione
    • 8-benzyl-2,8-diaza-spiro[4.5]decan-1,3-dione
    • 8-BENZYL-2,8-DIAZA-SPIRO[4.5]DECANE-1,3-DIONE
    • 8-benzyl-2-ethyl-2,
    • 8-benzyl-2-ethyl-2,8-diazaspiro[4,5]decane-1,3-dione
    • benzyldiazaspirodecanedione
    • CTK4C4927
    • SBB102037
    • SureCN1042820
    • Inchi: InChI=1S/C17H22N2O2/c1-2-19-15(20)12-17(16(19)21)8-10-18(11-9-17)13-14-6-4-3-5-7-14/h3-7H,2,8-13H2,1H3
    • InChI Key: GUWWDBCLSUXTHK-UHFFFAOYSA-N
    • SMILES: CCN1C(=O)CC2(CCN(CC2)CC3=CC=CC=C3)C1=O

Computed Properties

  • Exact Mass: 286.16826
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3

Experimental Properties

  • Density: 1.19
  • Boiling Point: 439.9°C at 760 mmHg
  • Flash Point: 190.8°C
  • Refractive Index: 1.594
  • PSA: 40.62
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